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Compound of Interest

Compound Name: Diquat Dibromide

Cat. No.: B7772062

Diquat Dibromide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diquat dibromide (chemical name: 1,1'-ethylene-2,2'-bipyridyldiylium dibromide) is a non-
selective contact herbicide and desiccant.[1][2] It is a quaternary ammonium compound widely
utilized in agriculture for weed control and crop desiccation prior to harvest.[2] Its rapid action
and broad-spectrum efficacy make it a significant compound of interest. This guide provides an
in-depth overview of the chemical and physical properties of Diquat dibromide, details on
experimental methodologies for their determination, and an exploration of its mechanism of
action.

Chemical and Physical Properties

The chemical and physical properties of Diquat dibromide are crucial for understanding its
environmental fate, biological activity, and for the development of analytical methods and
formulations. A summary of these properties is presented in the tables below.

Identification and Structure
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Property Value Reference

) 1,1'-ethylene-2,2'-
Chemical Name o o ) ) [1]
bipyridyldiylium dibromide

CAS Number 85-00-7 [1]
Molecular Formula C12H12Br2N2
Molecular Weight 344.05 g/mol

Colorless to yellow crystals or

a pale yellow crystalline solid.
Appearance o

The aqueous solution is dark

reddish-brown.

C1[N+]2=CC=CC=C2C3=CC=
C[N+]3=C1.[Br-].[Br-]
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Physicochemical Properties
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Property Value Conditions Reference
Decomposes above
Melting Point 300 °C; reported as
335-340 °C or 337 °C.
Boiling Point Decomposes.
Water Solubility 700,000 mg/L 20 °C
Slightly soluble in
alcohols and
Solubility in Organic hydroxylic solvents. 20 °C
Solvents Practically insoluble in
nonpolar organic
solvents.
<0.00001 mmHg
Vapor Pressure 20 °C
(<<1.0 x 1077 mm Hg)
Octanol-Water
Partition Coefficient -4.60
(log P)
Density 1.22 -1.27 g/cm?3 20 °C
Not applicable
pKa (quaternary

ammonium salt)

Experimental Protocols

The determination of the physicochemical properties of chemical compounds like Diquat

dibromide follows standardized and internationally recognized experimental protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

These guidelines ensure data reliability and comparability.

Determination of Melting Point (OECD 102)
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The melting point of Diquat dibromide, which is reported as a decomposition temperature, is
determined using the capillary method. A small, powdered sample is packed into a capillary
tube and heated in a controlled manner. The temperatures at which melting begins and is
complete are recorded. For substances that decompose, the temperature at which
decomposition is observed is noted.

Determination of Water Solubility (OECD 105)

The flask method is suitable for highly soluble substances like Diquat dibromide. An excess
amount of the solid is equilibrated with water at a constant temperature with agitation for a
defined period. The saturated solution is then filtered or centrifuged, and the concentration of
Diquat dibromide in the aqueous phase is determined by a suitable analytical method, such
as High-Performance Liquid Chromatography (HPLC).

Determination of Vapor Pressure (OECD 104)

The gas saturation method is appropriate for substances with very low vapor pressures. A
stream of inert gas is passed through or over the substance at a known flow rate and constant
temperature, allowing the gas to become saturated with the vapor of the substance. The
amount of substance transported by the gas is then trapped and quantified. The vapor pressure
can be calculated from the volume of gas and the mass of the substance collected.

Determination of Octanol-Water Partition Coefficient (log
P) (OECD 107 & 117)

The shake flask method (OECD 107) is a common technique for determining the octanol-water
partition coefficient. A solution of Diquat dibromide in either water or octanol is placed in a
vessel with the other immiscible solvent. The mixture is shaken until equilibrium is reached.
The concentrations of the analyte in both the water and octanol phases are then measured to
calculate the partition coefficient. For compounds with very low or high log P values, the HPLC
method (OECD 117) can be used, which correlates the retention time of the substance on a
reverse-phase column with the log P values of known standards.

Analytical Determination Workflow

A general workflow for the quantitative analysis of Diquat dibromide in environmental or
biological samples using HPLC is outlined below.
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A generalized workflow for the analysis of Diquat Dibromide.

Mechanism of Action and Signaling Pathway

Diquat dibromide exerts its herbicidal effect by interfering with photosynthesis, specifically by
acting as a Photosystem | (PSI) electron acceptor. This leads to a cascade of events resulting
in the generation of reactive oxygen species (ROS) and subsequent cell death.

Redox Cycling and ROS Generation

The mechanism involves a process known as redox cycling. In the presence of light and the
photosynthetic electron transport chain, the diquat dication (DQ?") is reduced by accepting an
electron from Photosystem |, forming a radical cation (DQe<"). This radical cation is then rapidly
re-oxidized by molecular oxygen (Oz) back to the diquat dication, while concurrently producing
a superoxide radical (Oz+7). This cyclical process generates a large amount of superoxide
radicals, which can then be converted to other highly reactive oxygen species, such as
hydrogen peroxide (H202) and hydroxyl radicals (*OH). These ROS cause rapid lipid
peroxidation of cell membranes, leading to loss of membrane integrity, leakage of cellular
contents, and ultimately, cell death.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b7772062?utm_src=pdf-body-img
https://www.benchchem.com/product/b7772062?utm_src=pdf-body
https://www.benchchem.com/product/b7772062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7772062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Photosystem I

e~ transfer

Diquat (DQ?*)

Diquat Radical (DQ+")

1
e~ transfer
1

Oxygen (0O2)

Superoxide (Oz2¢7)

Hydrogen Peroxide (H202)

Hydroxyl Radical (*OH)

Lipid Peroxidation

Cell Death

Click to download full resolution via product page

The redox cycling of Diquat and subsequent ROS generation.
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Stability and Decomposition

Diquat dibromide is chemically stable under standard ambient conditions and in neutral or
acidic solutions. However, it undergoes hydrolysis in alkaline waters. When heated to
decomposition at high temperatures (around 335 °C), it emits toxic fumes, including nitrogen
oxides and hydrogen bromide. It is also sensitive to UV light, which can cause photochemical
decomposition.

Conclusion

This technical guide has provided a detailed overview of the core chemical and physical
properties of Diquat dibromide, referencing standardized methodologies for their
determination. The elucidation of its mechanism of action through redox cycling and the
generation of reactive oxygen species highlights the biochemical basis for its potent herbicidal
activity. This comprehensive information serves as a valuable resource for researchers,
scientists, and professionals in drug development and agrochemical industries, facilitating a
deeper understanding of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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